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(2S,3aR,7aS)-Octahydro-1H-

indole-2-carboxylic acid

Cat. No.: B049403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octahydro-1H-indole-2-carboxylic acid (OIC) is a critical chiral building block in the synthesis of

several active pharmaceutical ingredients (APIs), most notably Angiotensin-Converting Enzyme

(ACE) inhibitors like Perindopril and Trandolapril.[1][2] The OIC molecule contains three chiral

centers, which gives rise to eight possible stereoisomers (four pairs of enantiomers).[1][2] The

specific stereoisomer used is crucial for the efficacy and safety of the final drug product. For

instance, the (2S,3aS,7aS)-isomer is the key intermediate for Perindopril, while the

(2S,3aR,7aS)-isomer is a precursor for Trandolapril.[2][3]

A significant analytical challenge in the quality control of OIC is its non-chromophoric nature,

meaning it lacks a UV-absorbing functional group, rendering standard HPLC-UV detection

methods ineffective.[1][4] This application note details a robust, stability-indicating reversed-

phase high-performance liquid chromatography (RP-HPLC) method coupled with a Refractive

Index Detector (RID) for the effective separation and quantification of OIC isomers.[3][5][6] This

method provides a simple, cost-effective, and reliable tool for routine analysis in a quality

control setting.[3][7]
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The overall workflow for the HPLC analysis of Octahydro-1H-indole-2-carboxylic acid isomers

is depicted below. It involves preparation of the mobile phase, standard and sample solutions,

followed by chromatographic separation using an HPLC system equipped with a Refractive

Index Detector, and subsequent data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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